1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(2-phenoxyethyl)urea

• IUPAC Name: 1-[1-(1-benzofuran-2-yl)propan-2-yl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C20H22N2O3/c1-15(13-18-14-16-7-5-6-10-19(16)25-18)22-20(23)21-11-12-24-17-8-3-2-4-9-17/h2-10,14-15H,11-13H2,1H3,(H2,21,22,23)
• InChI Key: ZKEVEALOCSYMLD-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC2=CC=CC=C2O1)NC(=O)NCCOC3=CC=CC=C3
• Molecular Formula: C20H22N2O3
• Molecular Weight: 338.4 g/mol

Description

1-(1-(Benzofuran-2-yl)propan-2-yl)-3-(2-phenoxyethyl)urea, also known as BPUPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, neurology, and neuroscience. BPUPU is a urea derivative that has been synthesized through various methods, and its mechanism of action is still under investigation.

Scientific Research Applications

Synthesis and Characterization of Benzofuran Derivatives

Research on benzofuran derivatives often centers on their synthesis and structural characterization. For instance, a study on the synthesis of 5-bromobenzofuranyl aryl ureas and carbamates reveals the steps involved in forming benzofuran rings and their subsequent transformation into various derivatives with potential antimicrobial activities (Kumari et al., 2019). This process highlights the significance of structural modification in enhancing biological efficacy.

Biological Activities and Applications

The biological applications of benzofuran derivatives are diverse, ranging from antimicrobial to anti-inflammatory properties. For example, certain 2-substituted benzofuran hydroxyamic acids have been synthesized and evaluated for their in vitro and in vivo 5-lipoxygenase inhibitory activities, showcasing potent enzyme inhibition (Ohemeng et al., 1994). This suggests a potential application in treating inflammatory diseases.

Moreover, benzofuran compounds have been investigated for their antimicrobial properties. A study on N-(Substituted)-N'-(2,3-dihydro-5-benzoyl-2-oxido-1H-1,3,2-benzodiazaphosphol-2-yl) ureas demonstrated significant antibacterial activity against Escherichia coli and Staphylococcus aureus, indicating their potential as antibacterial agents (Reddy et al., 2003).